Cas no 117049-14-6 ((S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate)

• Product Name: (S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
• CAS No: 117049-14-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD00274206
• CID: 63273
• PubChem ID: 7016462
• Update Time: 2025-04-18

(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
• N-Boc-L-alpha-phenylglycinol
• (S)-(+)-N-(tert-Butoxycarbonyl)-2-phenylglycinol
• (S)-(+)-2-(Boc-amino)-2-phenylethanol~Boc-Phg-ol~N-(tert-Butoxycarbonyl)-L-alpha-phenylgycinol
• (+)-N-Boc-L-α-phenylglycinol
• 1-(3-Chloro-4-methylphenyl)-2-thiourea
• N-(tert-Butoxycarbonyl)-L-2-phenylglycinol
• (+)-N-BOC-L-ALPHA-PHENYLGLYCINOL
• (S)-(+)-2-(Boc-amino)-2-phenylethanol
• Boc-L-Phg-OL
• N-Boc-DL-phenylglycinol
• N-Boc-L-2-phenylglycinol
• (S)-2-(tert-Butoxycarbonylamino)-2-phenylethanol
• N-Boc-L-phenylglycinol
• tert-butyl N-[(1S)-2-hydroxy-1-phenylethyl]carbamate
• (S)-N-(tert-Butoxycarbonyl)-2-phenylglycinol
• BOC-PHG-OL
• BOC-PHENYLGLYCINOL
• BOC-L-PHENYLGLYCINOL
• TBOC-L-PHENYLGLYCINOL
• Boc-L-2-phenylglycinol
• N-T-BOC-L-PHENYLGLYCINOL
• N-BOC-(S)-phenylglycinol
• n-boc-l-à-phenylglycinol

• MDL： MFCD00274206
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)/t11-/m1/s1
• InChI Key： IBDIOGYTZBKRGI-LLVKDONJSA-N
• SMILES： O(C(N[C@H](CO)C1C=CC=CC=1)=O)C(C)(C)C
• BRN： 4316842

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.1010
• Melting Point: 134.0 to 139.0 deg-C
• Boiling Point: 382.4 °C at 760 mmHg
• Flash Point: 185℃
• Refractive Index: 1.523
• Water Partition Coefficient: Insoluble in water.
• PSA: 58.56000
• LogP: 2.63560
• Solubility: Insoluble in water
• Specific Rotation: 39° (c=1,in chloroform)
• Optical Activity: [α]19/D +37°, c = 1 in chloroform

(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters